Cas no 1421341-09-4 (2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine)

• Product Name: 2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
• CAS No: 1421341-09-4
• MF: C₁₅H₂₄BNO₃
• MW: 277.166964530945
• CID: 2113022
• PubChem ID: 71238775
• Update Time: 2024-11-02

2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(tert-butoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• MB10878
• SB21621
• F72791
• 1421341-09-4
• 2-(tert-butoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• SCHEMBL14660097
• EN300-12575681
• 2-[(2-methylpropan-2-yl)oxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• MFCD11878215
• DA-25676
• 2-tert-Butoxy-5-(4,4,5,5-tetraMethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

• Inchi： 1S/C15H24BNO3/c1-13(2,3)18-12-9-8-11(10-17-12)16-19-14(4,5)15(6,7)20-16/h8-10H,1-7H3
• InChI Key： YZEZMUBXDJRPGH-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.185
• Monoisotopic Mass: 277.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6